Cas no 1256792-57-0 (5-Hydroxy-4-methylpicolinic acid)

• Product Name: 5-Hydroxy-4-methylpicolinic acid
• CAS No: 1256792-57-0
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 4907512
• Update Time: 2025-05-20

5-Hydroxy-4-methylpicolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-4-methylpicolinic acid

• Inchi： 1S/C7H7NO3/c1-4-2-5(7(10)11)8-3-6(4)9/h2-3,9H,1H3,(H,10,11)
• InChI Key： SAGSCCCQNQRFDO-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C(=O)O)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 0.7
• Topological Polar Surface Area: 70.4

Additional information on 5-Hydroxy-4-methylpicolinic acid

5-Hydroxy-4-Methylpicolinic Acid: A Comprehensive Overview

5-Hydroxy-4-methylpicolinic acid, also known by its CAS number 1256792-57-0, is a compound of significant interest in the fields of chemistry, pharmacology, and biochemistry. This molecule belongs to the class of picolinic acids, which are derivatives of picoline—a heterocyclic aromatic compound. The presence of hydroxyl and methyl groups in its structure imparts unique chemical and biological properties, making it a subject of extensive research.

The structural formula of 5-hydroxy-4-methylpicolinic acid reveals a six-membered ring with one nitrogen atom, two double bonds, a hydroxyl group at the 5-position, and a methyl group at the 4-position. This arrangement contributes to its ability to form hydrogen bonds and interact with various biological molecules, such as enzymes and receptors. Recent studies have highlighted its potential as a ligand in metalloenzyme inhibition and as a precursor in the synthesis of bioactive compounds.

One of the most promising applications of 5-hydroxy-4-methylpicolinic acid lies in its role as a chelating agent. Chelation therapy is a critical approach in treating conditions like heavy metal poisoning, where the compound can bind to metal ions and facilitate their removal from the body. Recent research has demonstrated its effectiveness in binding transition metals such as zinc and copper, which are essential for various physiological processes but can be toxic in excess.

In the realm of pharmacology, 5-hydroxy-4-methylpicolinic acid has shown potential as a drug lead due to its ability to modulate enzyme activity. For instance, studies have indicated that it can inhibit certain proteases involved in inflammatory processes, suggesting its potential use in anti-inflammatory therapies. Additionally, its structural similarity to natural substrates makes it an attractive candidate for rational drug design.

The synthesis of 5-hydroxy-4-methylpicolinic acid involves several steps, including oxidation and alkylation reactions. Researchers have explored various synthetic pathways to optimize yield and purity, with recent advancements focusing on green chemistry approaches to minimize environmental impact. These methods include the use of microwave-assisted synthesis and catalytic systems that reduce energy consumption.

In terms of analytical characterization, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of 5-hydroxy-4-methylpicolinic acid. These tools are essential for ensuring the reliability of experimental results in both academic and industrial settings.

The biological activity of 5-hydroxy-4-methylpicolinic acid is influenced by its stereochemistry. Recent studies have investigated the enantiomeric forms of this compound, revealing that one enantiomer may exhibit greater potency than the other. This finding underscores the importance of stereochemical considerations in drug development.

Beyond its direct applications, 5-hydroxy-4-methylpicolinic acid serves as a valuable building block for constructing more complex molecules. For example, it can be used as a starting material for synthesizing siderophores—biomolecules that bind iron—and other bioactive agents. This versatility highlights its significance in organic synthesis.

In conclusion, 5-hydroxy-4-methylpicolinic acid, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research. Its role as a chelating agent, drug lead, and synthetic intermediate underscores its importance across multiple disciplines. As ongoing studies uncover new insights into its mechanisms and potential uses, this compound is poised to make significant contributions to fields ranging from medicine to environmental science.